Cas no 1594076-41-1 (Ethanone, 2-amino-1-(5-fluoro-3-pyridinyl)-)

• Product Name: Ethanone, 2-amino-1-(5-fluoro-3-pyridinyl)-
• CAS No: 1594076-41-1
• MF: C₇H₇FN₂O
• MW: 154.141684770584
• CID: 5291185
• Update Time: 2025-08-04

Ethanone, 2-amino-1-(5-fluoro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-(5-fluoro-3-pyridinyl)-

• Inchi： 1S/C7H7FN2O/c8-6-1-5(3-10-4-6)7(11)2-9/h1,3-4H,2,9H2
• InChI Key： PHSIOSCAAVYKIQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(F)=CN=C1)CN

Additional information on Ethanone, 2-amino-1-(5-fluoro-3-pyridinyl)-

Ethanone, 2-amino-1-(5-fluoro-3-pyridinyl)- (CAS No. 1594076-41-1): A Comprehensive Overview

Ethanone, 2-amino-1-(5-fluoro-3-pyridinyl)-, identified by its CAS number 1594076-41-1, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural framework, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of Ethanone, 2-amino-1-(5-fluoro-3-pyridinyl)- comprises a ketone group attached to an amino substituent and a fluorinated pyridine moiety, which contributes to its distinct chemical properties and reactivity.

The presence of the fluoro group in the molecule enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development. Fluorinated compounds are widely recognized for their ability to improve pharmacokinetic profiles, including bioavailability and half-life. In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated heterocycles in the design of novel therapeutic agents. The incorporation of a pyridine ring further extends the compound's versatility, as pyridine derivatives are known for their role in various biological processes and their compatibility with biological targets.

Current research in the field of medicinal chemistry has highlighted the importance of Ethanone, 2-amino-1-(5-fluoro-3-pyridinyl)- as a building block for synthesizing innovative drug candidates. Its structural features make it a valuable intermediate in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical disease pathways. For instance, studies have demonstrated its potential in modulating pathways associated with inflammation and cancer. The amino group at the second position provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications.

The fluorine atom at the fifth position of the pyridine ring plays a pivotal role in determining the compound's interaction with biological targets. Fluorine's electronegativity influences electronic distributions within the molecule, which can enhance binding affinity and selectivity. This property is particularly valuable in drug design, where precise interactions with biological macromolecules are essential for efficacy. Additionally, the fluorine atom can participate in hydrogen bonding interactions, further stabilizing complexes with biological targets.

In vitro studies have begun to unravel the pharmacological potential of Ethanone, 2-amino-1-(5-fluoro-3-pyridinyl)-. Initial experiments suggest that it exhibits inhibitory activity against certain kinases and other enzymes implicated in diseases such as diabetes and neurodegenerative disorders. The compound's ability to interact with these enzymes may lead to the development of novel therapeutic strategies targeting these conditions. Furthermore, its structural motif suggests potential applications in antiviral and antibacterial therapies, where fluorinated pyridines are known to enhance drug efficacy.

The synthesis of Ethanone, 2-amino-1-(5-fluoro-3-pyridinyl)- involves multi-step organic reactions that highlight its synthetic accessibility despite its complex structure. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyridine moiety with high precision. These synthetic advances have enabled researchers to explore derivatives of this compound, further expanding its potential applications.

The growing interest in fluorinated compounds has spurred innovation in synthetic chemistry tailored to introducing fluorine atoms into complex molecular frameworks. The development of novel reagents and catalysts has made it possible to incorporate fluorine at specific positions within molecules like Ethanone, 2-amino-1-(5-fluoro-3-pyridinyl)-, enabling greater control over their pharmacological properties. This progress underscores the importance of interdisciplinary collaboration between chemists and biologists in harnessing the therapeutic potential of such compounds.

Ongoing research aims to optimize the pharmacokinetic profiles of derivatives of Ethanone, 2-amino-1-(5-fluoro-3-pyridinyl)-. By leveraging computational modeling and high-throughput screening techniques, scientists are identifying modifications that can enhance bioavailability while minimizing toxicity. These efforts are crucial for translating laboratory discoveries into viable clinical candidates. The integration of machine learning algorithms into drug discovery pipelines has also accelerated the identification of promising analogs based on structural features similar to those found in this compound.

The impact of Ethanone, 2-amino-1-(5-fluoro-3-pyridinyl)- extends beyond academic research; it represents a cornerstone in the development of next-generation therapeutics. As our understanding of disease mechanisms evolves, so does our capacity to design molecules that can modulate these pathways effectively. The unique combination of structural elements—ketone group, amino substituent, and fluorinated pyridine—makes this compound a versatile tool for medicinal chemists worldwide.

In conclusion, Ethanone, 2-amino-1-(5-fluoro-3-pyridinyl)- (CAS No. 1594076-41-1) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features enable diverse applications across multiple therapeutic areas, making it a subject of intense study and innovation. As synthetic methodologies continue to advance and our understanding of biological systems deepens, compounds like this are poised to play pivotal roles in shaping future treatments for human diseases.